N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C22H17FN4O3S2/c23-16-5-8-18(9-6-16)32(29,30)27-11-1-2-14-3-7-17(13-21(14)27)24-22(28)15-4-10-19-20(12-15)26-31-25-19/h3-10,12-13H,1-2,11H2,(H,24,28)
• InChI Key: PFSHDGYBSGWQOY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NC(=O)C3=CC4=NSN=C4C=C3)N(C1)S(=O)(=O)C5=CC=C(C=C5)F
• Molecular Formula: C22H17FN4O3S2
• Molecular Weight: 468.5 g/mol

Description

Benzo[c][1,2,5]thiadiazole (BTZ) motif-based systems have been extensively researched for use in photovoltaics or as fluorescent sensors. They are also being explored as potential visible-light organophotocatalysts.

Synthesis Analysis

In one study, an electron-deficient monomer 4,4’- (benzo[c][1,2,5]thiadiazole-4,7-diyl)dibenzaldehyde (BTDD) was introduced into a 2D framework to construct fluorescent ultrathin covalent triazine framework (F-CTF) nanosheets. Another approach is based on the cyclization of two ortho amino groups of 2,1,3-benzothiadiazole-5,6-diamines into a 1,2,5-thiadiazole ring.

Chemical Reactions Analysis

BTZ-based compounds have been validated using a Minisci-type decarboxylative alkylation of electron-deficient heteroarenes as a test reaction under both batch and continuous flow conditions.

Physical And Chemical Properties Analysis

F-CTF-3 nanosheet exhibits high stability, high porosity, and high fluorescence performance and has a rich electron-deficient unit in the pore channel, making it an ideal platform for sensing electron-rich PAA molecules.

Scientific Research Applications

Antiviral Activity

• Indole derivatives, which share structural similarities with our compound, have demonstrated antiviral properties. . .

Mechanism of Action

Target of Action

The compound contains a benzo[c][1,2,5]thiadiazole moiety, which is a common structural motif in many pharmaceuticals and organic electronic materials . This moiety is often associated with electron-deficient properties, which could suggest that the compound interacts with electron-rich targets .

Mode of Action

They can interact with their targets through fluorescence quenching, which involves the transfer of energy from the excited state of the fluorescent compound to the target .

Biochemical Pathways

Without specific information on the compound, it’s difficult to predict the exact biochemical pathways it might affect. Compounds with similar structures have been used in photovoltaics and as fluorescent sensors , suggesting they might interact with light-sensitive biochemical pathways.

Pharmacokinetics

Small-molecule based compounds are generally associated with high biocompatibility, fast excretion, and high clinical translation ability .

Result of Action

Similar compounds have been used as fluorescent sensors, which can detect specific molecules or ions in a biological system .

Action Environment

The environment can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s activity. For example, the fluorescence properties of similar compounds can be affected by the presence of specific molecules or ions .

Future Directions

The design and preparation of a highly sensitive and selective luminescent probe to detect PAAs among various amines are important but challenging. Therefore, the future direction could be the development of more efficient and selective sensors for PAAs.